(3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol

• IUPAC Name: (3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol
• InChI: InChI=1S/C18H26N2O3/c1-22-18-7-3-2-5-15(18)6-4-8-19-13-16(17(21)14-19)20-9-11-23-12-10-20/h2-7,16-17,21H,8-14H2,1H3/b6-4+/t16-,17-/m0/s1
• InChI Key: AKUISWSSVXNJIU-XQTSXYSPSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CCN2CC(C(C2)O)N3CCOCC3
• Isomeric SMILES: COC1=CC=CC=C1/C=C/CN2C[C@@H]([C@H](C2)O)N3CCOCC3
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

(3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol is a complex organic compound with a unique structure that includes a morpholine ring, a pyrrolidine ring, and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Pyrrolidine Ring: This can be achieved through a cyclization reaction involving an appropriate amine and a dihaloalkane.

Introduction of the Morpholine Ring: This step involves the reaction of the pyrrolidine intermediate with an epoxide or a halohydrin to form the morpholine ring.

Attachment of the Methoxyphenyl Group: This is typically done through a Heck reaction, where the pyrrolidine-morpholine intermediate is coupled with a methoxyphenyl halide in the presence of a palladium catalyst.

Industrial Production Methods

For industrial-scale production, the synthesis route may be optimized to improve yield and reduce costs. This often involves the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can make the process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the methoxyphenyl group, where the methoxy group can be replaced by other nucleophiles such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Halides or amines in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol has several applications in scientific research:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structure, which may interact with various biological targets.

Materials Science: Its structural properties make it a candidate for use in the development of new materials with specific electronic or optical properties.

Biological Research: The compound can be used as a probe to study the interactions of morpholine and pyrrolidine derivatives with biological macromolecules.

Industrial Applications: It may be used in the synthesis of other complex organic molecules or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of (3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Morpholine Derivatives: Compounds like morpholine and its derivatives share the morpholine ring structure and may have similar chemical properties.

Pyrrolidine Derivatives: Compounds containing the pyrrolidine ring, such as pyrrolidine itself, share structural similarities.

Methoxyphenyl Compounds: Compounds with a methoxyphenyl group, such as anisole, have similar aromatic properties.

Uniqueness

What sets (3S,4S)-1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-morpholin-4-ylpyrrolidin-3-ol apart is the combination of these three distinct structural elements in a single molecule